Cas no 947498-88-6 (tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate)
947498-88-6 structure
Product Name:tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate
CAS No:947498-88-6
MF:C19H25N3O3
MW:343.42010474205
CID:5687483
PubChem ID:59259291
Update Time:2023-09-25
tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(1-acetyl-1H-indol-3-yl)-, 1,1-dimethylethyl ester
- XRVKAIDKBJLIRW-UHFFFAOYSA-N
- tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate
- SCHEMBL3337511
- DTXSID701160622
- 1,1-Dimethylethyl 4-(1-acetyl-1H-indol-3-yl)-1-piperazinecarboxylate
- 947498-88-6
-
- Inchi: 1S/C19H25N3O3/c1-14(23)22-13-17(15-7-5-6-8-16(15)22)20-9-11-21(12-10-20)18(24)25-19(2,3)4/h5-8,13H,9-12H2,1-4H3
- InChI Key: XRVKAIDKBJLIRW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C2=CN(C(C)=O)C3C=CC=CC2=3)CC1)=O
Computed Properties
- Exact Mass: 343.18959167g/mol
- Monoisotopic Mass: 343.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.8Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 485.9±35.0 °C(Predicted)
- pka: 5.13±0.70(Predicted)
tert-butyl 4-(1-acetyl-1H-indol-3-yl)piperazine-1-carboxylate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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